1-(Diphenylmethyl)-3-methylazetidin-3-ol hydrochloride
Overview
Description
1-(Diphenylmethyl)-3-hydroxyazetidine hydrochloride, also known as 1-Benzhydryl-3-azetidinol hydrochloride, is a chemical compound with the CAS Number: 90604-02-7 . It has a molecular weight of 275.78 .
Physical And Chemical Properties Analysis
The compound has a melting point of 172-174°C . It is slightly soluble in chloroform, DMSO, and methanol when heated . The compound is solid and its color ranges from white to pale yellow .Scientific Research Applications
Synthesis and Intermediates
1-(Diphenylmethyl)-3-methylazetidin-3-ol hydrochloride is involved in the synthesis of various medicinal intermediates. A notable example includes its transformation into 1-(diphenylmethyl)-3-aminoazetidine through a three-step reaction process, highlighting its role as a versatile precursor in the preparation of azetidine medicinal intermediates (Yang, 2009).
Medicinal Chemistry and Drug Development
In the realm of medicinal chemistry, derivatives and analogs of this compound have been explored for their potential as building blocks. For instance, strategies towards the synthesis of 3-fluoroazetidine-3-carboxylic acid, a cyclic fluorinated beta-amino acid, were evaluated, with the pathway including the transformation of related compounds, showcasing the compound's significance in drug development and synthetic chemistry (Van Hende et al., 2009).
Pharmacological Properties and Evaluation
The compound and its derivatives have been part of pharmacological evaluations. For example, a series of derivatives were synthesized and tested in vivo for their anti-inflammatory activity, indicating the potential biomedical applications of compounds related to this compound (Akhter et al., 2014).
Safety and Hazards
properties
IUPAC Name |
1-benzhydryl-3-methylazetidin-3-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO.ClH/c1-17(19)12-18(13-17)16(14-8-4-2-5-9-14)15-10-6-3-7-11-15;/h2-11,16,19H,12-13H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASMPVJOSECQRDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30559930 | |
Record name | 1-(Diphenylmethyl)-3-methylazetidin-3-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30559930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
133891-86-8 | |
Record name | 1-(Diphenylmethyl)-3-methylazetidin-3-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30559930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.